N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C17H16N2O2S/c1-10-7-8-11(2)15-14(10)18-17(22-15)19-16(20)12-5-4-6-13(9-12)21-3/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: DEIUUNSQPQYCLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, also known as DMBMF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has shown promising results as an anticancer agent, with studies indicating its ability to induce apoptosis in cancer cells. In material science, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has been used as a building block for the synthesis of novel organic semiconductors. In environmental science, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has been used as a fluorescent probe for the detection of heavy metal ions.

Mechanism of Action

The mechanism of action of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide is not fully understood, but studies have shown that it interacts with specific target proteins in cells, leading to the induction of apoptosis in cancer cells. N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has also been shown to inhibit the activity of certain enzymes, leading to the suppression of cancer cell growth.
Biochemical and Physiological Effects:
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has been shown to have a low toxicity profile and does not cause significant adverse effects on normal cells. In cancer cells, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide induces apoptosis, leading to cell death. N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has also been shown to inhibit the growth of cancer cells by suppressing the activity of specific enzymes. In addition, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has been shown to have antioxidant properties, which may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has several advantages for lab experiments, including its low toxicity profile, scalability of synthesis, and potential applications in various fields. However, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has some limitations, including its limited solubility in water, which may affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for the research on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide. One potential direction is the optimization of its synthesis method to improve its scalability and cost-effectiveness. Another direction is the investigation of its potential applications in other fields, such as energy storage and catalysis. Further studies are also needed to elucidate the mechanism of action of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide and its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide involves the reaction of 4,7-dimethyl-1,3-benzothiazol-2-amine and 3-methoxybenzoyl chloride in the presence of a base catalyst. The reaction takes place under mild conditions and yields a high purity product. The synthesis method of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide has been optimized to provide a scalable and cost-effective approach for its production.